Cas no 490-06-2 (3-Isopropyl-6-methylbenzene-1,2-diol)

• Product name: 3-Isopropyl-6-methylbenzene-1,2-diol
• CAS No: 490-06-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 331657
• PubChem ID: 95873

3-Isopropyl-6-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-methyl-6-(1-methylethyl)-
• 3-ISOPROPYL-6-METHYLCATECHOL
• 3-methyl-6-propan-2-ylbenzene-1,2-diol
• 2,3-dihydroxy-1-isopropyl-4-methylbenzene
• 2,3-dihydroxy-4-iso-propyl-1-methylbenzene
• 3-isopropyl 6-methyl catechol
• 3-isopropyl-1,2-dihydroxy-6-methylbenzene
• 3-Isopropyl-6-Methyl-Benzene-1,2-Diol
• 3-Isopropyl-6-methylpyrocatechol
• Cymopyrocatechol
• Pyrocatechol,2-isopropyl-6-methyl
• 3-Isopropyl-6-methylbenzene-1,2-diol

• Inchi： InChI=1S/C10H14O2/c1-6(2)8-5-4-7(3)9(11)10(8)12/h4-6,11-12H,1-3H3
• InChI Key： LYUBXLHGANLIMX-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C(=C(C)C=C1)O)O

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.0060 (rough estimate)
• Melting Point: 48°C
• Boiling Point: 267°C (estimate)
• Refractive Index: 1.5277 (estimate)
• PSA: 40.46000
• LogP: 2.52960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-Isopropyl-6-methylbenzene-1,2-diol

3-Isopropyl-6-methylbenzene-1,2-diol (CAS No. 490-06-2): A Comprehensive Overview

3-Isopropyl-6-methylbenzene-1,2-diol (CAS No. 490-06-2) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-isopropyl-6-methylcatechol, is characterized by its aromatic ring with two hydroxyl groups and an isopropyl and methyl substituent. Its molecular formula is C₁₁H₁₄O₂, and it has a molecular weight of 182.22 g/mol.

The synthesis of 3-isopropyl-6-methylbenzene-1,2-diol can be achieved through various methods, including the reaction of 3-isopropyl-6-methylphenol with hydrogen peroxide or other oxidizing agents. The compound's stability and reactivity make it an attractive candidate for use in a variety of chemical reactions and processes. Recent studies have focused on optimizing the synthesis methods to improve yield and purity, making it more accessible for industrial and research applications.

In the field of pharmaceuticals, 3-isopropyl-6-methylbenzene-1,2-diol has shown potential as a precursor for the synthesis of bioactive compounds. Its ability to undergo selective functionalization reactions makes it a valuable intermediate in the development of new drugs. For instance, researchers have explored its use in the synthesis of anti-inflammatory agents and antioxidants. The compound's antioxidant properties are particularly noteworthy, as they can help protect cells from oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders.

Recent advancements in biological research have shed light on the potential therapeutic applications of 3-isopropyl-6-methylbenzene-1,2-diol. Studies have demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cell signaling. For example, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of 3-isopropyl-6-methylbenzene-1,2-diol exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of novel anti-inflammatory drugs.

The chemical properties of 3-isopropyl-6-methylbenzene-1,2-diol are also of great interest to researchers. Its solubility in various solvents and its reactivity with different functional groups make it a useful reagent in organic synthesis. The compound's ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Additionally, its optical properties have been studied for potential applications in materials science, such as the development of new luminescent materials.

In the context of environmental chemistry, 3-isopropyl-6-methylbenzene-1,2-diol has been investigated for its biodegradability and environmental impact. Studies have shown that it can be effectively degraded by microorganisms under aerobic conditions, making it a more environmentally friendly option compared to some other organic compounds. This characteristic is particularly important for industrial applications where minimizing environmental impact is a priority.

The analytical methods used to detect and quantify 3-isopropyl-6-methylbenzene-1,2-diol are well-established and include techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are crucial for ensuring the purity and quality of the compound in both research and industrial settings. Recent advancements in analytical techniques have further improved the sensitivity and accuracy of these methods, enabling more precise characterization of 3-isopropyl-6-methylbenzene-1,2-diol.

In conclusion, 3-isopropyl-6-methylbenzene-1,2-diol (CAS No. 490-06-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing methods, the importance of 3-isopropyl-6-methylbenzene-1,2-diol is likely to grow even further.